Cas no 807355-70-0 (Ethyl 2-(3-chloropropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylate)

• Product Name: Ethyl 2-(3-chloropropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylate
• CAS No: 807355-70-0
• MF: C₁₇H₁₈ClNO₄S
• MW: 367.84712266922
• CID: 4717170
• Update Time: 2025-07-21

Ethyl 2-(3-chloropropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-chloropropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylate
• Ethyl 2-(3-chloropropanoylamino)-4-(4-methoxyphenyl)thiophene-3-carboxylate
• Ethyl 2-(3-chloropropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylate

• Inchi： 1S/C17H18ClNO4S/c1-3-23-17(21)15-13(11-4-6-12(22-2)7-5-11)10-24-16(15)19-14(20)8-9-18/h4-7,10H,3,8-9H2,1-2H3,(H,19,20)
• InChI Key： BJFYIRHKNCDTIC-UHFFFAOYSA-N
• SMILES： ClCCC(NC1=C(C(=O)OCC)C(=CS1)C1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 429
• Topological Polar Surface Area: 92.9

Additional information on Ethyl 2-(3-chloropropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylate

Ethyl 2-(3-chloropropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylate (CAS No. 807355-70-0): A Comprehensive Overview

Ethyl 2-(3-chloropropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylate (CAS No. 807355-70-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of both amide and ester functionalities, coupled with its thiophene core, positions it as a versatile building block for the synthesis of more complex molecules.

Theethyl 2-(3-chloropropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylate structure is of particular interest due to its potential role in drug discovery and development. Thethiophene ring is a well-documented scaffold in medicinal chemistry, known for its ability to interact with biological targets in a manner that promotes therapeutic effects. Specifically, the4-methoxyphenyl substituent enhances the compound's solubility and bioavailability, while the3-chloropropanamido group introduces a site for further functionalization, enabling the creation of derivatives with tailored properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. TheEthyl 2-(3-chloropropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylate, with its well-balanced physicochemical properties, has emerged as a key intermediate in the synthesis of potential drug candidates. Its molecular architecture allows for interactions with enzymes and receptors involved in various disease pathways, making it a valuable tool in the quest for new treatments.

TheCAS No. 807355-70-0 identification ensures precise chemical characterization and traceability, which are crucial for academic and industrial applications. This compound's synthesis involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Researchers have been exploring different synthetic routes to improve the accessibility of this molecule, leveraging advanced catalytic methods and green chemistry principles to minimize environmental impact.

One of the most compelling aspects ofEthyl 2-(3-chloropropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylate is its potential application in addressing neurological disorders. Preliminary studies have suggested that derivatives of this compound may exhibit neuroprotective properties by modulating key signaling pathways involved in neurodegeneration. Thethiophene core's ability to cross the blood-brain barrier enhances its candidacy as a pharmacological agent targeting central nervous system disorders.

TheEthyl 2-(3-chloropropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylate's amide functionality also opens doors for exploration in anti-inflammatory and immunomodulatory therapies. By incorporating this moiety into drug-like molecules, researchers aim to develop compounds that can selectively inhibit inflammatory responses without compromising immune function. This approach is particularly relevant in chronic inflammatory diseases where balanced immunoregulation is essential.

The ester group present inCAS No. 807355-70-0 provides another avenue for chemical modification, allowing for the synthesis of prodrugs or conjugates that enhance delivery efficiency. Prodrug strategies can improve bioavailability and reduce toxicity, making them an attractive option for clinical translation. Additionally, conjugation with targeting ligands can enable site-specific delivery of therapeutic agents, thereby increasing treatment efficacy.

The pharmaceutical industry has been increasingly interested inEthyl 2-(3-chloropropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylate due to its potential as an intermediate in producing novel antibiotics and antiviral drugs. The structural complexity of this compound allows it to interact with bacterial enzymes and viral proteases, disrupting essential biological processes that contribute to pathogenicity. Such interactions are critical for developing next-generation antimicrobial agents capable of overcoming existing drug resistance mechanisms.

In conclusion, Ethyl 2-(3-chloropropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylate (CAS No. 807355-70-0) represents a significant advancement in medicinal chemistry research. Its unique structural features make it a versatile tool for synthesizing novel therapeutic agents with applications spanning neurological disorders, inflammation management, and antimicrobial treatments. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and development.